Cas no 1804699-42-0 (3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804699-42-0
• MF: C₇H₅ClF₂N₂O
• MW: 206.577207326889
• CID: 4854037
• Update Time: 2025-05-20

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C7H5ClF2N2O/c8-3-1-4(11)6(7(9)10)12-5(3)2-13/h1-2,7H,11H2
• InChI Key： ZYWDPLYMUTVJDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=C(C(F)F)C(=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.3
• Topological Polar Surface Area: 56

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804699-42-0)

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804699-42-0) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and an aldehyde functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C7H5ClF2N2O, combines halogenated and nitrogen-containing moieties, which are critical for modulating drug-like properties such as solubility and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's aldehyde group allows for further functionalization, enabling the creation of libraries for high-throughput screening (HTS) in target-based drug design.

The synthesis of CAS No. 1804699-42-0 involves multi-step organic reactions, including halogenation, amination, and oxidation. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), which is essential for reproducible results in biological assays. Analytical data, such as mass spectrometry (MS) and infrared spectroscopy (IR), confirm the structural integrity of this compound.

From an industrial perspective, 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde aligns with the growing trend of green chemistry. Manufacturers are optimizing routes to reduce waste and employ catalytic processes, addressing environmental concerns. This compound is also gaining attention in AI-driven drug discovery, where its structural features are used to train machine learning models for predicting novel bioactive scaffolds.

Frequently asked questions about CAS No. 1804699-42-0 include its stability under various conditions (e.g., pH, temperature) and compatibility with common coupling reagents. Studies indicate that the difluoromethyl group enhances lipophilicity, improving membrane permeability—a key factor in CNS drug development. Additionally, its chloro-substituted pyridine core is a hotspot for structure-activity relationship (SAR) studies.

In summary, 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxaldehyde represents a cutting-edge building block in modern chemistry. Its applications span from precision medicine to sustainable agriculture, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore fluorine-containing compounds, this molecule is poised to play a pivotal role in innovation.